molecular formula C16H24N6O6 B6073363 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one

8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one

Cat. No.: B6073363
M. Wt: 396.40 g/mol
InChI Key: NSJDMSBFUJXXCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-[4-(2-Hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one is a purine nucleoside analog featuring a pentofuranosyl sugar moiety and a 4-(2-hydroxyethyl)piperazine substituent at the 8-position of the purine core. This compound is structurally related to adenosine derivatives but distinguishes itself through its unique substituents, which influence its physicochemical and pharmacological properties.

Properties

IUPAC Name

9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-1H-purin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N6O6/c23-6-5-20-1-3-21(4-2-20)16-19-10-13(17-8-18-14(10)27)22(16)15-12(26)11(25)9(7-24)28-15/h8-9,11-12,15,23-26H,1-7H2,(H,17,18,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NSJDMSBFUJXXCX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCO)C2=NC3=C(N2C4C(C(C(O4)CO)O)O)N=CNC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N6O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one involves multiple steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. This reaction typically occurs in the presence of a base such as DBU, leading to the formation of protected piperazines . The deprotection of these piperazines is then achieved using PhSH, followed by selective intramolecular cyclization to yield the desired compound .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control .

Chemical Reactions Analysis

Types of Reactions

8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated forms .

Scientific Research Applications

Mechanism of Action

The mechanism by which 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one exerts its effects involves its ability to act as a buffering agent. It maintains a stable pH environment, which is essential for various biochemical processes. The compound interacts with hydrogen ions, either accepting or donating them to maintain equilibrium .

Comparison with Similar Compounds

Key Structural Features:

  • Purine Core : A bicyclic aromatic system with nitrogen atoms at positions 1, 3, 7, and 7.
  • Pentofuranosyl Sugar: A five-membered ring sugar analogous to ribose in adenosine but with distinct stereochemical and electronic properties.
  • 4-(2-Hydroxyethyl)piperazine Substituent : A polar, flexible side chain that improves aqueous solubility and may modulate receptor binding.

Comparison with Similar Compounds

The compound’s structural and functional attributes are compared below with analogous purine derivatives and nucleoside analogs. Data are derived from synthesis protocols, pharmacological studies, and structural analyses (Table 1).

Table 1: Comparative Analysis of Structural and Functional Properties

Compound Name Substituent at Position 6/8 Sugar Moiety Melting Point (°C) Key Pharmacological Activity/Notes Reference
8-[4-(2-Hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one 4-(2-Hydroxyethyl)piperazine (Position 8) Pentofuranosyl Not reported Hypothesized PNP inhibition (structural analog)
6-(4-Acetylpiperazin-1-yl)-8-(2-chlorophenyl)-9H-purine (29) 4-Acetylpiperazine (Position 6) None (aromatic substitution) 189–190 Cannabidiol analog; 78% yield, HPLC >95%
9-(1-Deoxy-1-phosphono-β-D-psicofuranosyl)-1,9-dihydro-6H-purin-6-one (2) None (phosphono-psicofuranosyl at Position 9) Psicofuranosyl Unstable PNP inhibitor (IC₅₀ = 25 μM); decomposes rapidly
8-(2-Chlorophenyl)-9-(tetrahydro-2H-pyran-4-yl)-6-(4-methylpiperazin-1-yl)-9H-purine (51) 4-Methylpiperazine (Position 6) Tetrahydro-2H-pyran-4-yl Not reported CB2 receptor agonist; synthesized via FeCl₃−SiO₂ cyclization

Key Findings from Comparative Studies

Substituent Effects on Solubility and Stability: The 4-(2-hydroxyethyl)piperazine group in the target compound likely enhances aqueous solubility compared to hydrophobic substituents like 4-acetylpiperazine (Compound 29) or 4-trifluoroacetylpiperazine (Compound 30) . In contrast, the phosphono-psicofuranosyl group in Compound 2 confers instability (half-life = 39–81 min at pH 7–8), suggesting that the hydroxyethyl group in the target compound may offer superior stability .

This contrasts with Compound 51’s tetrahydro-2H-pyran-4-yl group, which is bulkier and may limit enzyme access . Psicofuranosyl derivatives (e.g., Compound 2) exhibit reduced PNP inhibition due to decomposition, highlighting the importance of sugar stability in drug design .

Pharmacological Activity :

  • Piperazine-substituted purines (e.g., Compounds 29–34) show diverse activities as cannabidiol analogs, with yields ranging from 9% to 79%. The target compound’s hydroxyethyl group may modulate receptor selectivity compared to methyl or acylated piperazines .
  • Compound 51’s 4-methylpiperazine group contributes to CB2 agonism, suggesting that the hydroxyethyl variant could similarly target G protein-coupled receptors but with altered affinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.